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Compound of Interest

Compound Name: GSK-J2

Cat. No.: B1139221 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with GSK-J2. The following procedural

steps and data are compiled to ensure the safe handling and disposal of this chemical

compound.

Chemical and Physical Properties
GSK-J2 is the inactive regio-isomer of the potent H3K27me3/me2-demethylase inhibitor GSK-

J1 and is often used as a negative control in research.[1][2][3][4] While specific quantitative

hazard data for GSK-J2 is limited, its structural similarity to other chemical compounds

necessitates careful handling in a laboratory setting.

Property Value Source

Molecular Weight 389.45 g/mol Tocris Bioscience

Solubility
DMSO (100 mM), 1eq. HCl (50

mM)
Tocris Bioscience

Storage
Stock solutions: -80°C (2

years), -20°C (1 year)
MedchemExpress[1]

Personal Protective Equipment (PPE)
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To ensure personal safety and prevent exposure, the following personal protective equipment

must be worn when handling GSK-J2.[5]

Equipment Specification

Hand Protection Chemical-impermeable gloves (e.g., Nitrile)

Eye/Face Protection Safety goggles or a face shield

Skin and Body Protection Laboratory coat

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator is recommended.

Operational Procedures for Safe Handling
Adherence to the following step-by-step procedures is critical to minimize risk during the

handling of GSK-J2.

Preparation and Handling
Ventilation: Always handle GSK-J2 in a well-ventilated area, preferably within a chemical

fume hood to avoid the inhalation of any dust or aerosols.[5][6]

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.

[5]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly

after handling the compound.[7]

Ignition Sources: Keep the compound away from all sources of ignition. Use non-sparking

tools to prevent fire.[5]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, follow these procedures immediately:
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Incident Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15-20 minutes.[8]

Seek medical attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

[7][8] Remove contact lenses if present and

easy to do so. Continue rinsing and seek

immediate medical attention.[7][8]

Inhalation

Move the individual to fresh air.[8] If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms appear.[8]

Ingestion
Rinse mouth with water.[8] Do not induce

vomiting. Seek immediate medical attention.[8]

Spill Cleanup

Evacuate personnel from the area.[5] Ensure

adequate ventilation.[5] Wear full PPE.[6] For

solid spills, carefully sweep or scoop the

material to avoid dust generation.[6] For liquid

spills, absorb with an inert, non-combustible

material.[6] Collect all contaminated materials in

a labeled, sealed container for disposal.[6]

Disposal Plan
Proper disposal of GSK-J2 and its contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation: Collect all waste containing GSK-J2, including unused product and

contaminated lab supplies (e.g., pipette tips, gloves, vials), in a dedicated and clearly labeled

hazardous waste container.[6]

Containerization: Use a compatible, sealed container for waste.

Disposal Method: The material should be disposed of by a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[5] Do not allow the chemical
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to enter drains or sewer systems.[5]

Contaminated Packaging: Triple rinse containers and offer for recycling or reconditioning, or

puncture to render unusable before disposal.[5]

Experimental Workflow for Handling GSK-J2
The following diagram illustrates the standard workflow for handling GSK-J2 in a research

setting, from receiving the compound to its final disposal.
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Experimentation
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Perform Experiment

Transfer to Experiment

Record Observations
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Dispose of Waste via Approved Vendor

Remove & Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling chemical compounds like GSK-J2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. GSK J2 | Histone Demethylases | Tocris Bioscience [tocris.com]

3. selleckchem.com [selleckchem.com]

4. caymanchem.com [caymanchem.com]

5. GSK J2 - Safety Data Sheet [chemicalbook.com]

6. benchchem.com [benchchem.com]

7. file.medchemexpress.com [file.medchemexpress.com]

8. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
GSK-J2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139221#personal-protective-equipment-for-
handling-gsk-j2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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